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Compound of Interest

Compound Name:
1-Ethyl-1,2-dihydro-5H-tetrazol-5-

one

Cat. No.: B028860 Get Quote

An In-depth Review for Researchers and Drug Development Professionals

Introduction: 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one, also known as 1-ethyltetrazolinone, is a

heterocyclic organic compound belonging to the tetrazolone class. While research into its direct

biological activity is limited, it holds significant importance as a crucial chemical intermediate,

most notably in the synthesis of the potent, short-acting opioid analgesic, Alfentanil.[1][2][3][4]

The tetrazole ring system is a cornerstone in medicinal chemistry, often employed as a

bioisostere for the carboxylic acid functional group.[1][5][6] This bioisosteric relationship can

enhance a drug candidate's metabolic stability and cell membrane permeability.[1] This guide

provides a comprehensive overview of the compound's properties, synthesis, applications, and

the broader context of its utility in pharmaceutical development.

Physicochemical and Computed Properties
The fundamental properties of 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one are summarized below.

These values are critical for its handling, reaction optimization, and analytical characterization.
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Property Value Source(s)

Identifiers

CAS Number 69048-98-2 [1][2][7]

Molecular Formula C₃H₆N₄O [2][3][7][8][9]

IUPAC Name
1-ethyl-1,2-dihydro-5H-

tetrazol-5-one
[8]

Synonyms
1-ethyltetrazolinone, 1-ethyl-

1H-tetrazol-5(4H)-one
[3][7]

InChIKey
YVVZUMUVGRLSRZ-

UHFFFAOYSA-N
[1][2][8]

Physical Properties

Molecular Weight 114.11 g/mol [1][2][3][8]

Appearance
White to Off-White or Beige-

brownish solid/powder
[2][3]

Melting Point 80°C [2][3][7]

Boiling Point 120.7 - 121°C [2][3][7]

Density 1.55 g/cm³ [2][3][7]

Flash Point 26.8 - 27°C [2][7]

Solubility
Slightly soluble in Chloroform,

Dichloromethane
[2]

Computed Properties

pKa -1.42 ± 0.20 (Predicted) [2][3][9]

XLogP3 0.4 [8][9]

Topological Polar Surface Area 57.1 Å² [8][9]

Complexity 131 [8][9]
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Synthesis and Experimental Protocols
The synthesis of 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one can be accomplished through several

synthetic routes. The most common methods involve the formation of the tetrazole ring via

cycloaddition or the alkylation of a pre-formed tetrazolone.

General Synthetic Pathways One of the primary methods for forming the tetrazolone ring is the

[3+2] cycloaddition reaction.[1] This typically involves reacting an azide source with a

compound containing a carbon-nitrogen multiple bond, such as an isocyanate or a nitrile.

Modern methods have focused on developing one-pot, scalable processes from readily

available precursors like acid chlorides and azidotrimethylsilane.[1]
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Ethyl Isocyanate
(C2H5NCO)

[3+2] Cycloaddition

Provides C, N, and
ethyl group
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Provides N3 moiety

1-Ethyl-1,2-dihydro-
5H-tetrazol-5-one
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1-Ethyl-1,2-dihydro-
5H-tetrazol-5-one

N-Alkylation with
1,2-Dihaloethane

1-(2-haloethyl)-4-ethyl-
1,4-dihydro-5H-tetrazol-5-one

Nucleophilic Substitution
(Sidechain Attachment)

4-Anilidopiperidine
Derivative

Alfentanil Precursor
(Piperidine with tetrazole sidechain)

Acylation with
Propionyl Chloride

Alfentanil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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